Cas no 1008997-17-8 (3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one)

• Product Name: 3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one
• CAS No: 1008997-17-8
• MF: C₁₃H₁₆N₂OS
• MW: 248.343941688538
• CID: 3106582
• PubChem ID: 4356367
• Update Time: 2025-06-14

3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-isopropyl-3-(4-methylphenyl)-2-thioxoimidazolidin-4-one
• 5-(1-Methylethyl)-3-(4-methylphenyl)-2-thioxo-4-imidazolidinone
• 1008997-17-8
• AKOS030698214
• CS-0221054
• EN300-08237
• HMS1724B01
• G33001
• SR-01000038860-1
• 3-(4-methylphenyl)-5-propan-2-yl-2-sulfanylideneimidazolidin-4-one
• Z56877826
• 5-ISOPROPYL-3-(4-METHYLPHENYL)-2-SULFANYLIDENEIMIDAZOLIDIN-4-ONE
• 3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one
• SR-01000038860

• Inchi： 1S/C13H16N2OS/c1-8(2)11-12(16)15(13(17)14-11)10-6-4-9(3)5-7-10/h4-8,11H,1-3H3,(H,14,17)
• InChI Key： URLRESQYWGFJPO-UHFFFAOYSA-N
• SMILES： S=C1N(C2C=CC(C)=CC=2)C(C(C(C)C)N1)=O

Computed Properties

• Exact Mass: 248.098334g/mol
• Monoisotopic Mass: 248.098334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 248.35g/mol
• XLogP3: 3
• Topological Polar Surface Area: 64.4Ų

Additional information on 3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one

Research Brief on 3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one (CAS: 1008997-17-8)

Recent studies on the compound 3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one (CAS: 1008997-17-8) have highlighted its potential as a key intermediate in the synthesis of novel bioactive molecules. This thiohydantoin derivative has garnered attention due to its unique structural features, which enable diverse chemical modifications and interactions with biological targets. The compound's relevance in medicinal chemistry stems from its ability to serve as a scaffold for developing inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's role in modulating protein-protein interactions (PPIs) involved in cancer progression. The study employed molecular docking and dynamics simulations to predict binding affinities, followed by in vitro assays validating its inhibitory effects on specific oncogenic pathways. Notably, derivatives of 1008997-17-8 exhibited nanomolar potency against the PI3K/AKT/mTOR axis, suggesting its utility in targeted cancer therapies.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where the compound was functionalized to enhance its pharmacokinetic properties. Structural optimization, including the introduction of polar groups at the 4-methylphenyl moiety, improved aqueous solubility without compromising target engagement. These modifications addressed previous limitations related to poor bioavailability, paving the way for preclinical development.

Ongoing research also investigates the compound's antimicrobial potential. A 2024 preprint on ChemRxiv detailed its efficacy against multidrug-resistant Staphylococcus aureus (MRSA) when combined with β-lactam antibiotics. Mechanistic studies revealed that 1008997-17-8 disrupts bacterial cell wall synthesis by allosterically inhibiting penicillin-binding proteins (PBPs), offering a synergistic approach to combat antibiotic resistance.

In conclusion, 3-(4-methylphenyl)-5-(propan-2-yl)-2-sulfanylideneimidazolidin-4-one represents a versatile scaffold with applications spanning oncology, infectious diseases, and beyond. Future directions include exploring its covalent binding capabilities and advancing lead derivatives into animal models. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical candidates.